Cas no 352708-56-6 ((3,5-dimethylphenyl)methanesulfonyl Chloride)

• Product Name: (3,5-dimethylphenyl)methanesulfonyl Chloride
• CAS No: 352708-56-6
• MF: C₉H₁₁ClO₂S
• MDL: MFCD12403402
• CID: 1476632
• PubChem ID: 17805035
• Update Time: 2025-05-23

(3,5-dimethylphenyl)methanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 3,5-dimethyl-
• JNFNDSLOAAYOLX-UHFFFAOYSA-N
• (3,5-dimethylphenyl)methanesulfonyl chloride
• (3,5-dimethylphenyl)methanesulfonyl Chloride

• MDL： MFCD12403402

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (3,5-dimethylphenyl)methanesulfonyl Chloride

Chemical Introduction: (3,5-Dimethylphenyl)Methanesulfonyl Chloride (CAS No. 352708-56-6)

(3,5-Dimethylphenyl)Methanesulfonyl Chloride, with the CAS number 352708-56-6, is a significant compound in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions, particularly in the synthesis of sulfonamides and other related compounds. The molecule consists of a methanesulfonyl group attached to a 3,5-dimethylphenyl ring, which imparts unique chemical properties and reactivity.

Themethanesulfonyl chloride functional group is highly reactive due to the electron-withdrawing effect of the sulfonyl group. This makes it an excellent electrophile in nucleophilic substitution reactions. The presence of two methyl groups on the phenyl ring further enhances the stability and reactivity of the compound by providing steric hindrance and electronic effects. These characteristics make (3,5-Dimethylphenyl)Methanesulfonyl Chloride a valuable reagent in organic synthesis.

Recent studies have highlighted the importance of this compound in the development of new pharmaceutical agents. Researchers have explored its use in synthesizing bioactive molecules with potential applications in drug discovery. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of (3,5-Dimethylphenyl)Methanesulfonyl Chloride exhibit promising anti-inflammatory and analgesic properties. This underscores the compound's potential in therapeutic chemistry.

In addition to its role in drug development, (3,5-Dimethylphenyl)Methanesulfonyl Chloride has found applications in polymer chemistry. Its ability to undergo nucleophilic substitution reactions makes it a useful building block for synthesizing functional polymers. A recent paper in Polymer Chemistry reported on the use of this compound to create novel polymeric materials with enhanced mechanical and thermal properties.

The synthesis of (3,5-Dimethylphenyl)Methanesulfonyl Chloride typically involves a two-step process: sulfonation followed by chlorination. The first step involves reacting 3,5-dimethyltoluene with sulfur trioxide to form the corresponding sulfonic acid derivative. In the second step, treatment with thionyl chloride converts the sulfonic acid into the sulfonyl chloride. This method ensures high purity and yield of the final product.

(3,5-Dimethylphenyl)Methanesulfonyl Chloride is also known for its stability under various reaction conditions. Its resistance to hydrolysis and oxidation makes it suitable for use in a wide range of chemical processes. However, care must be taken during handling due to its reactivity with nucleophiles such as amines and alcohols.

In terms of environmental impact, studies have shown that (3,5-Dimethylphenyl)Methanesulfonyl Chloride degrades relatively quickly under aerobic conditions. This suggests that its environmental footprint is manageable when proper disposal protocols are followed. Nonetheless, further research is needed to fully understand its long-term effects on ecosystems.

The demand for (3,5-Dimethylphenyl)Methanesulfonyl Chloride continues to grow as new applications are discovered across various industries. Its versatility as a reagent and building block positions it as an essential compound in modern organic chemistry.